Hypoxia inducer-1

• Molecular Formula: C14H12FN3O4
• Molecular Weight: 305.26 g/mol
• InChI: InChI=1S/C14H12FN3O4/c1-17(16-19)11-3-5-12(6-4-11)22-9-10-2-7-14(18(20)21)13(15)8-10/h2-8H,9H2,1H3
• InChIKey: FZLCFMCVWOAKPB-UHFFFAOYSA-N

Hypoxia Inducer-1 (N6) for Myocardial Hypoxia Research: Product Identity and Core Characteristics

Hypoxia inducer-1 (also designated Compound N6; CAS 606093-58-7; molecular formula C14H12FN3O4; MW 305.26) is a synthetic, orally active, hypoxia-activated nitric oxide (NO) donor belonging to the nitrobenzyl alcohol–ether–nitrosamine hybrid class [1]. Its chemical name is methyl 4-amino-3-fluoro-5-nitro-2-(phenylamino)benzoate. Unlike conventional organic nitrate NO donors that release NO constitutively irrespective of oxygen tension, N6 incorporates a 4-nitrobenzyl alcohol hypoxia-triggered moiety that is selectively reduced by nitroreductase under low-oxygen conditions, enabling on-demand NO liberation specifically at hypoxic sites [1]. The compound was rationally optimized from a library of 12 analogs (N1–N12) through systematic structure-activity relationship (SAR) screening for maximal hypoxia-selective NO release and is commercially available from multiple research-chemical suppliers for preclinical cardiovascular investigation [1].

Hypoxia-selective NO donor for targeted delivery studies

Nitroreductase-triggered activation mechanism

Cardiomyocyte hypoxia model research fit

• [1] Yang W, Zhou W, Gou S. Hypoxia Activated Nitric Oxide Donor Compounds for the Prevention and Treatment of Myocardial Hypoxia-Induced Injury. J Med Chem. 2025;68(1):491-505. doi:10.1021/acs.jmedchem.4c02132 View Source

Why Conventional NO Donors (ISMN, ISDN) Cannot Replace Hypoxia Inducer-1 in Hypoxia-Targeted Research

Conventional organic nitrate NO donors—including isosorbide mononitrate (ISMN) and isosorbide dinitrate (ISDN), the clinical mainstays for angina and coronary heart disease—release NO systemically and constitutively, lacking any oxygen-sensing mechanism to restrict NO liberation to hypoxic tissue compartments [1]. This results in a dual liability: (a) NO-mediated vasodilation and oxidative damage occur in normoxic healthy tissues, producing dose-limiting side effects, and (b) the short biological half-life of free NO (estimated at 1.6 minutes in vivo) combined with non-localized release reduces bioavailability at the intended hypoxic target [1][2]. In head-to-head experiments, ISMN released NO at essentially equivalent levels under normoxia (21.20%) and hypoxia (22.67%), demonstrating complete absence of hypoxia discrimination, whereas N6 restricted NO release to <5% under normoxia while achieving 26.54% under hypoxia [1]. These mechanistic distinctions mean that substituting Hypoxia inducer-1 with generic nitrate NO donors in experimental protocols will ablate the hypoxia-targeted pharmacology and confound interpretation of oxygen-dependent NO signaling studies. Direct comparative quantitative evidence supporting this conclusion is provided in Section 3 below.

N6 (Hypoxia Inducer-1)

ISMN / ISDN

Release trigger

Oxygen-sensitive, hypoxia-selective

Constitutive, oxygen-independent

NO release at normoxia

Minimal, reported ~5.3% of capacity

Substantial, reported ~21.2% of capacity

Model response

Reported ATP restoration and hypertrophy reversal

Partial or absent in comparable models

• [1] Yang W, Zhou W, Gou S. Hypoxia Activated Nitric Oxide Donor Compounds for the Prevention and Treatment of Myocardial Hypoxia-Induced Injury. J Med Chem. 2025;68(1):491-505. doi:10.1021/acs.jmedchem.4c02132 View Source
• [2] Zhou W, Yang W, Fan K, Hua W, Gou S. A hypoxia-activated NO donor for the treatment of myocardial hypoxia injury. Chem Sci. 2022;13(12):3549-3555. doi:10.1039/d2sc00048b View Source

Head-to-Head Quantitative Differentiation Evidence: Hypoxia Inducer-1 (N6) vs. Comparator NO Donors

Hypoxia-Selective NO Release: N6 Activates NO Liberation Only Under Low Oxygen, Unlike ISMN

In the Griess assay using H9c2 cardiomyocytes, N6 (10 μM) released 26.54% NO under hypoxia (1% O2) vs. <5% under normoxia (21% O2), yielding a hypoxia/normoxia release ratio exceeding 5.3-fold. In marked contrast, the conventional clinical NO donor isosorbide mononitrate (ISMN) at the same concentration released 22.67% NO under hypoxia and 21.20% under normoxia—a ratio of 1.07, indicating no meaningful hypoxia selectivity [1]. Time-course monitoring over 12 hours further confirmed the dichotomy: under normoxia, N6-treated cells maintained NO levels near zero for the first 4 hours, whereas under hypoxia NO rapidly reached 20% within 30 minutes and climbed to 30% by 12 hours; ISMN released approximately 30% NO under both conditions with no temporal discrimination [1]. Within the same N1–N12 analog series, N6 (bearing an ortho-fluoro substituent on the 4-nitrobenzyl ring) showed the highest hypoxia-selective NO release among all 12 compounds, outperforming its closest analog N7 (ortho-methyl substitution) which showed markedly reduced hypoxia response [1].

Hypoxia-selective NO release

Head-to-head

>5.3-fold selectivity ratio

Hypoxia-dependent NO liberation context

ISMN shows no meaningful hypoxia discrimination (ratio 1.07). H9c2 cells, 1% O2, 10 µM.

Evidence Dimension	NO release rate (% of total NO donor capacity) under hypoxia (1% O2) vs. normoxia (21% O2)
Target Compound Data	N6: 26.54% (hypoxia); <5% (normoxia); hypoxia/normoxia ratio >5.3
Comparator Or Baseline	ISMN: 22.67% (hypoxia); 21.20% (normoxia); hypoxia/normoxia ratio 1.07
Quantified Difference	N6 hypoxia-selective ratio >5.3-fold vs. ISMN ratio 1.07-fold (no meaningful selectivity); N6 hypoxia NO release 26.54% vs. ISMN 22.67%
Conditions	H9c2 rat cardiomyocyte cell line; Griess reagent (absorbance at 560 nm); compound concentration 10 μM; hypoxia 1% O2 / normoxia 21% O2; 12 h time course

Why This Matters

Hypoxia-selective NO release is the primary mechanism of differentiation that enables on-target pharmacological action at ischemic tissue while minimizing off-target NO-mediated vasodilation and oxidative damage in normoxic tissues, a property completely absent in ISMN.

• [1] Yang W, Zhou W, Gou S. Hypoxia Activated Nitric Oxide Donor Compounds for the Prevention and Treatment of Myocardial Hypoxia-Induced Injury. J Med Chem. 2025;68(1):491-505. doi:10.1021/acs.jmedchem.4c02132 View Source

Cellular ATP Restoration Under Hypoxia: N6 Outperforms ISMN in Restoring Cardiomyocyte Energy Metabolism

In H9c2 cardiomyocytes subjected to hypoxia (1% O2), ATP levels fell from a normoxic control value of 41.6 nmol/mg protein to 19.6 nmol/mg protein in the untreated hypoxic model group. Treatment with N6 at 10 μM restored ATP levels to 37.9 nmol/mg protein, representing recovery of 82.7% of the hypoxia-induced ATP deficit relative to the normoxic control. In contrast, ISMN at the identical 10 μM concentration restored ATP to only 25.3 nmol/mg protein, recovering merely 25.9% of the deficit [1]. The absolute ATP concentration achieved by N6 was 1.50-fold higher than that achieved by ISMN (37.9 vs. 25.3 nmol/mg prot). Notably, at 1 μM—a concentration where N6 demonstrated significantly superior cell viability restoration under hypoxia (CCK8 assay)—the ATP advantage of N6 over ISMN was even more pronounced [1].

Cellular ATP restoration

Head-to-head

1.50-fold higher ATP vs. ISMN

Reported cardiomyocyte energy metabolism endpoint

N6 37.9 vs. ISMN 25.3 nmol/mg protein. 82.7% deficit recovery. H9c2 cells, 1% O2.

Evidence Dimension	Intracellular ATP concentration (nmol/mg protein) in H9c2 cardiomyocytes under hypoxia
Target Compound Data	N6 (10 μM): 37.9 nmol/mg protein (82.7% recovery of ATP deficit)
Comparator Or Baseline	ISMN (10 μM): 25.3 nmol/mg protein (25.9% recovery); Hypoxia model (untreated): 19.6 nmol/mg protein; Normoxia control: 41.6 nmol/mg protein
Quantified Difference	N6 ATP level 1.50-fold higher than ISMN (37.9 vs. 25.3 nmol/mg prot); N6 recovered 82.7% of ATP deficit vs. ISMN 25.9%
Conditions	H9c2 rat cardiomyocytes; 1% O2 hypoxia; 10 μM compound treatment; ATP measured by bioluminescence assay

Why This Matters

ATP restoration is a direct functional readout of mitochondrial protection and cellular viability under hypoxic stress; the 1.50-fold superiority of N6 over the clinical standard ISMN in this assay provides a quantifiable procurement rationale for hypoxia-targeted cardiovascular research.

• [1] Yang W, Zhou W, Gou S. Hypoxia Activated Nitric Oxide Donor Compounds for the Prevention and Treatment of Myocardial Hypoxia-Induced Injury. J Med Chem. 2025;68(1):491-505. doi:10.1021/acs.jmedchem.4c02132 View Source

In Vivo Therapeutic Cardioprotection: N6 Normalizes Heart Weight Ratio More Effectively Than ISMN

In a therapeutic murine model of isoproterenol (ISO)-induced myocardial hypoxia injury (male C57 mice, 3-day intraperitoneal treatment post-modeling), the heart weight ratio (heart weight/body weight × 100%) increased from 0.49% in healthy controls to 0.60% in the untreated hypoxic model group, reflecting pathological cardiac hypertrophy and collagen deposition. ISMN administered at 5 mg/kg (i.p.) reduced the heart weight ratio to 0.55%. N6 at an equimolar low dose (8 mg/kg, i.p.) achieved 0.54%, while N6 at a high dose (16 mg/kg, i.p.) restored the ratio to 0.51%—nearly indistinguishable from the normal control value of 0.49% [1]. The high-dose N6 group thus approached full normalization (within 0.02 percentage points of control), whereas ISMN left a residual hypertrophy of 0.06 percentage points above control, representing a 3-fold greater residual deviation [1]. Histological corroboration via HE and Masson staining showed that N6 at both doses prevented lamellar collagen fiber deposition, while the ISMN group exhibited notable fibrotic pathology [1].

Heart weight ratio

Head-to-head

N6: 0.51% vs. ISMN: 0.55% (control: 0.49%)

Model-response endpoint context

Residual deviation from control: N6 0.02 pp, ISMN 0.06 pp. Murine ISO model, 16 mg/kg i.p.

Evidence Dimension	Heart weight ratio (heart weight/body weight × 100%) in ISO-induced myocardial hypoxia mouse model
Target Compound Data	N6 high dose (16 mg/kg i.p.): 0.51%; N6 low dose (8 mg/kg i.p.): 0.54%
Comparator Or Baseline	ISMN (5 mg/kg i.p.): 0.55%; Hypoxia model (ISO, untreated): 0.60%; Healthy control: 0.49%
Quantified Difference	N6 high dose residual deviation from control: 0.02 pp; ISMN residual deviation: 0.06 pp (3-fold difference in residual hypertrophy); N6 high dose heart weight ratio 0.51% vs. ISMN 0.55%
Conditions	Male C57 mice (6–8 weeks); ISO 10 mg/kg s.c. once daily × 3 days; treatment i.p. daily × 3 days starting day 3; heart weight ratio measured at endpoint

Why This Matters

Heart weight ratio normalization is a clinically translatable endpoint reflecting reversal of pathological cardiac remodeling; N6's near-complete normalization to healthy control levels vs. ISMN's partial effect provides a quantitative basis for selecting N6 as a superior tool compound for myocardial hypertrophy and heart failure research.

• [1] Yang W, Zhou W, Gou S. Hypoxia Activated Nitric Oxide Donor Compounds for the Prevention and Treatment of Myocardial Hypoxia-Induced Injury. J Med Chem. 2025;68(1):491-505. doi:10.1021/acs.jmedchem.4c02132 View Source

Prophylactic Cardioprotection: N6 Reduces Hypoxia-Induced Heart Enlargement to Control Levels, Surpassing ISMN

In a prophylactic administration protocol designed to assess preventive cardioprotective efficacy, C57 mice received intraperitoneal N6 (8 mg/kg) or equimolar ISMN (5 mg/kg) concurrently with ISO (10 mg/kg s.c.) once daily for 3 days. ISO challenge enlarged myocardial size from 2.70 mm (control) to 6.47 mm (model group). N6 (i.p.) reduced heart size to 2.53 mm—statistically indistinguishable from, and numerically smaller than, the healthy control value of 2.70 mm—indicating complete prevention of hypoxia-induced cardiac hypertrophy. In stark contrast, ISMN (i.p.) reduced heart size to only 3.93 mm, leaving a residual enlargement of 1.23 mm above control [1]. The quantified reduction in hypertrophy (model minus treatment) was therefore 3.94 mm for N6 vs. 2.54 mm for ISMN, a 1.55-fold greater anti-hypertrophic effect. Parallel measurement of NO content in myocardial tissue homogenates confirmed that N6—whether administered intraperitoneally or intragastrically—generated remarkably higher NO levels than ISMN [1]. Consistent with the therapeutic protocol findings, N6 (i.p.) also normalized heart weight ratio to 0.53% (control 0.51%, model 0.68%), while ISMN (i.p.) only reduced it to 0.61% [1].

Prophylactic heart size

Head-to-head

N6: 2.53 mm vs. ISMN: 3.93 mm (control: 2.70 mm)

Prophylactic model-response endpoint context

1.55-fold greater hypertrophy reduction. ISO mouse model, 8 mg/kg i.p. concurrent protocol.

Evidence Dimension	Myocardial size (widest heart dimension, mm) following prophylactic administration in ISO-induced mouse model
Target Compound Data	N6 (8 mg/kg i.p.): 2.53 mm
Comparator Or Baseline	ISMN (5 mg/kg i.p., equimolar): 3.93 mm; Hypoxia model (ISO): 6.47 mm; Healthy control: 2.70 mm
Quantified Difference	N6 hypertrophy reduction: 3.94 mm; ISMN hypertrophy reduction: 2.54 mm; N6 effect 1.55-fold greater; N6 heart size 2.53 mm vs. ISMN 3.93 mm
Conditions	Male C57 mice (6–8 weeks); ISO 10 mg/kg s.c. + compound i.p. once daily × 3 days concurrent prophylactic protocol; heart size measured by caliper at endpoint

Why This Matters

The prophylactic paradigm models clinical scenarios of anticipated ischemic stress (e.g., cardiac surgery, high-risk percutaneous intervention); N6's ability to completely abrogate hypoxia-induced cardiac enlargement at equimolar dose to ISMN, which achieved only partial protection, directly informs compound prioritization for ischemia-preconditioning research programs.

• [1] Yang W, Zhou W, Gou S. Hypoxia Activated Nitric Oxide Donor Compounds for the Prevention and Treatment of Myocardial Hypoxia-Induced Injury. J Med Chem. 2025;68(1):491-505. doi:10.1021/acs.jmedchem.4c02132 View Source

Comparative Safety Margin: N6 Demonstrates a Higher Maximum Tolerated Dose Than ISMN

An assessment of the maximum tolerable dose (MTD) in female mice receiving a single intraperitoneal injection of N6 at 900 mg/kg revealed no physiological distress, no abnormalities within the first 12 hours post-administration, and zero mortality over a 14-day observation period [1]. The N6 study report explicitly contrasts this result with published ISMN toxicology data, noting that ISMN displayed signs of toxicity at a dose of 405 mg/kg in long-term rat studies [1]. While acknowledging the cross-species comparison (mouse for N6 vs. rat for ISMN) and differing study durations, the MTD ratio of >2.2-fold (900 mg/kg vs. 405 mg/kg toxicity threshold) suggests a wider preclinical safety window for N6. Additionally, in the 3-day repeated-dosing therapeutic and prophylactic protocols (8–16 mg/kg/day), N6 produced no significant body weight deviations from controls, further supporting its tolerability profile [1].

Maximum tolerated dose

Cross-study

>900 mg/kg (i.p.) with no mortality

Tolerability endpoint monitoring context

ISMN toxicity reported at 405 mg/kg in rat studies. Cross-species caveat applies.

Evidence Dimension	Maximum tolerated single dose (MTD) with 14-day survival follow-up
Target Compound Data	N6: >900 mg/kg i.p. (single dose); no mortality, no physiological distress over 14 days in female mice
Comparator Or Baseline	ISMN: toxicity signs observed at 405 mg/kg in long-term rat studies (cited within the same N6 publication)
Quantified Difference	N6 MTD >900 mg/kg vs. ISMN toxicity threshold 405 mg/kg; >2.2-fold higher tolerable exposure; N6 MTD established in mice, ISMN toxicity data in rats (cross-species caveat)
Conditions	N6: female mice, single i.p. injection 900 mg/kg, 14-day observation; ISMN: rat long-term studies, 405 mg/kg (as cited in Yang et al. 2025)

Why This Matters

A wider preclinical safety margin reduces the likelihood of compound-limiting toxicity in repeated-dosing experimental protocols and provides a stronger foundation for translational cardiovascular research, where chronic dosing is often required to model disease progression.

• [1] Yang W, Zhou W, Gou S. Hypoxia Activated Nitric Oxide Donor Compounds for the Prevention and Treatment of Myocardial Hypoxia-Induced Injury. J Med Chem. 2025;68(1):491-505. doi:10.1021/acs.jmedchem.4c02132 View Source

High-Impact Application Scenarios for Hypoxia Inducer-1 (N6) in Cardiovascular and Hypoxia Biology Research

Preclinical Myocardial Ischemia-Reperfusion Injury (MIRI) Modeling

N6's dual capability to selectively release NO under hypoxia and to normalize myocardial ATP levels, heart size, and heart weight ratio in ISO-challenged mice [1] positions it as a first-line pharmacological tool for MIRI research. Its hypoxia-triggered release mechanism ensures NO delivery is temporally and spatially coupled to the ischemic insult, a property unattainable with constitutive NO donors such as ISMN or ISDN that release NO systemically irrespective of tissue oxygenation [1]. Researchers modeling acute myocardial infarction, ischemia-reperfusion, or cardiac surgery-related ischemic injury can deploy N6 to interrogate hypoxia-selective NO signaling without the confounding variable of normoxic NO release.

Hypoxia-Selective NO Donor Mechanism-of-Action Studies and SAR Campaigns

As the optimized lead compound from a 12-member analog library (N1–N12) with the highest hypoxia-selective NO release (26.54%) and clear structure-activity relationships defined by substituent electronic effects on the nitrobenzyl trigger [1], N6 serves as an essential reference standard for medicinal chemistry programs developing next-generation hypoxia-activated NO donors. Its well-characterized nitroreductase-dependent activation mechanism—confirmed by in vitro enzymatic transformation tracking via HPLC—provides a validated biochemical benchmark against which new analogs can be quantitatively compared [1]. The compound's acceptable mouse pharmacokinetic profile (T1/2 2.39 h, Cl 6.45 mL/min/kg, Cmax 450 ng/mL at 8 mg/kg i.p.) [1] further enables PK/PD correlation in lead optimization campaigns.

Chronic Coronary Heart Disease and Cardiac Hypertrophy Research

In both therapeutic and prophylactic in vivo protocols, N6 demonstrated superior efficacy to the clinical standard ISMN in reversing and preventing myocardial hypertrophy, collagen deposition, and elevation of cardiac injury biomarkers (CK-MB, CTN) [1]. The compound's regulation of key myocardial injury proteins—including downregulation of ACE, TSP1, and mTORC1, and upregulation of TSC2-P—has been mechanistically validated via western blot and immunohistochemistry [1]. These multi-target protein regulatory effects, combined with the hypoxia-selective NO release profile, make N6 a uniquely suited tool for chronic heart failure and adverse cardiac remodeling studies where sustained, hypoxia-targeted NO delivery is required.

Hypoxia-Mediated Vascular Dilation and Endothelial Function Assays

N6's demonstrated capacity to regulate vascular dilation through ACE/TSP1 pathway modulation and to produce higher NO levels in myocardial tissue than ISMN—whether delivered intraperitoneally or via oral gavage [1]—supports its application in ex vivo and in vivo vascular biology experiments examining hypoxia-dependent endothelial function. The compound's clean 14-day toxicity profile at doses up to 900 mg/kg [1] permits repeated-dosing vascular phenotyping studies that would be limited by the narrower safety margin of conventional nitrate NO donors.

Application

Selection Property

Validation Focus

Myocardial ischemia-reperfusion research

Hypoxia-selective NO release, ATP normalization

Hypoxia-dependent NO delivery validation, cardiac endpoint review

Hypoxia-selective NO donor SAR studies

Nitroreductase-dependent activation, PK profile

SAR benchmark comparison, PK/PD correlation review

Cardiac hypertrophy model research

Cardiac remodeling and biomarker regulation

Hypertrophy reversal and fibrosis endpoint review

Hypoxia-dependent endothelial function assays

Vascular dilation pathway modulation, tolerability

Repeated-dosing endothelial phenotyping review

• [1] Yang W, Zhou W, Gou S. Hypoxia Activated Nitric Oxide Donor Compounds for the Prevention and Treatment of Myocardial Hypoxia-Induced Injury. J Med Chem. 2025;68(1):491-505. doi:10.1021/acs.jmedchem.4c02132 View Source